Cas no 1018610-96-2 (2-(4-ethoxyphenyl)-1-methylpiperazine)

• Product Name: 2-(4-ethoxyphenyl)-1-methylpiperazine
• CAS No: 1018610-96-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6472391
• PubChem ID: 82021260
• Update Time: 2025-05-20

2-(4-ethoxyphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-methylpiperazine
• EN300-1849220
• 1018610-96-2

• Inchi： 1S/C13H20N2O/c1-3-16-12-6-4-11(5-7-12)13-10-14-8-9-15(13)2/h4-7,13-14H,3,8-10H2,1-2H3
• InChI Key： VKSAXWZWOKSLHB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1CNCCN1C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(4-ethoxyphenyl)-1-methylpiperazine

2-(4-Ethoxyphenyl)-1-methylpiperazine (CAS No. 1018610-96-2): A Comprehensive Overview

The compound 2-(4-ethoxyphenyl)-1-methylpiperazine (CAS No. 1018610-96-2) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the piperazine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substituents on the piperazine ring play a crucial role in determining its chemical properties, reactivity, and potential applications.

The 4-ethoxyphenyl group attached to the piperazine ring introduces electron-donating effects due to the presence of the ethoxy (-OCH₂CH₃) substituent. This substitution pattern enhances the molecule's solubility in organic solvents and influences its interaction with biological systems. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of piperazine derivatives, making them promising candidates for drug development.

One of the most notable aspects of 2-(4-ethoxyphenyl)-1-methylpiperazine is its versatility in synthetic chemistry. It serves as an intermediate in the synthesis of various bioactive compounds, including antitumor agents, neuroprotective drugs, and inhibitors of key enzymes involved in metabolic pathways. For instance, researchers have utilized this compound as a building block for constructing multi-ring systems that exhibit potent anticancer activity.

The methyl group at position 1 of the piperazine ring contributes to the molecule's stability and enhances its ability to form hydrogen bonds with biomolecules. This property is particularly advantageous in drug design, where hydrogen bonding is a critical factor for achieving high binding affinity to target proteins. Recent advancements in computational chemistry have enabled scientists to predict the binding modes of this compound with unprecedented accuracy, facilitating its optimization for therapeutic applications.

In terms of pharmacological activity, 2-(4-ethoxyphenyl)-1-methylpiperazine has been shown to exhibit selective inhibition against certain kinases and proteases. These findings suggest its potential as a lead compound for developing novel therapeutics targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Furthermore, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems.

From a synthetic standpoint, the preparation of 2-(4-ethoxyphenyl)-1-methylpiperazine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The use of green chemistry principles in these syntheses has led to more sustainable methods that minimize waste and reduce environmental impact. Such approaches are increasingly being adopted by researchers to align with global sustainability goals.

The structural flexibility of 2-(4-ethoxyphenyl)-1-methylpiperazine also makes it an ideal candidate for exploring supramolecular chemistry concepts. By incorporating this molecule into self-assembling systems, scientists have demonstrated its ability to form nanoscale architectures with potential applications in sensing, catalysis, and drug delivery. These findings underscore its role as a versatile building block in materials science.

In conclusion, 2-(4-ethoxyphenyl)-1-methylpiperazine (CAS No. 1018610-96-2) stands out as a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic and computational techniques, position it as a valuable tool for addressing pressing challenges in medicine and materials science.